Cas no 117680-21-4 ([dimethyl(2-triethoxysilylethyl)silyl]oxy-dimethyl-(2-triethoxysilylethyl)silane)

• Product Name: [dimethyl(2-triethoxysilylethyl)silyl]oxy-dimethyl-(2-triethoxysilylethyl)silane
• CAS No: 117680-21-4
• MF: C₂₀H₅₀O₇Si₄
• MW: 514.94881105423
• CID: 1207148
• PubChem ID: 53433509
• Update Time: 2025-04-20

[dimethyl(2-triethoxysilylethyl)silyl]oxy-dimethyl-(2-triethoxysilylethyl)silane Chemical and Physical Properties

Names and Identifiers

• [dimethyl(2-triethoxysilylethyl)silyl]oxy-dimethyl-(2-triethoxysilylethyl)silane
• 1,3-BIS(TRIETHOXYSILYLETHYL)TETRAMETHYLDISILOXANE
• CTK4B0393
• AG-D-39718
• 117680-21-4
• DTXSID70700641
• 4,4,12,12-TETRAETHOXY-7,7,9,9-TETRAMETHYL-3,8,13-TRIOXA-4,7,9,12-TETRASILAPENTADECANE
• SCHEMBL677732

• Inchi： 1S/C20H50O7Si4/c1-11-21-30(22-12-2,23-13-3)19-17-28(7,8)27-29(9,10)18-20-31(24-14-4,25-15-5)26-16-6/h11-20H2,1-10H3
• InChI Key： JQCCEDUTYZNWDO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CC[Si](OCC)(OCC)OCC)O[Si](C)(C)CC[Si](OCC)(OCC)OCC

Computed Properties

• Exact Mass: 514.26300
• Monoisotopic Mass: 514.26336007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.61000
• LogP: 5.51000